Cas no 955660-37-4 (5-(4-fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide)

• Product Name: 5-(4-fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide
• CAS No: 955660-37-4
• MF: C₂₀H₁₄FN₅O₄S
• MW: 439.419665813446
• CID: 5960940
• PubChem ID: 16950365
• Update Time: 2025-06-08

5-(4-fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide
• 5-(4-fluorophenyl)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]-1,3-oxazole-2-carboxamide
• 2-Oxazolecarboxamide, 5-(4-fluorophenyl)-N-[4-[(2-pyrimidinylamino)sulfonyl]phenyl]-
• 955660-37-4
• F2434-0792
• 5-(4-fluorophenyl)-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}-1,3-oxazole-2-carboxamide
• AKOS024648046
• 5-(4-fluorophenyl)-N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)oxazole-2-carboxamide

• Inchi： 1S/C20H14FN5O4S/c21-14-4-2-13(3-5-14)17-12-24-19(30-17)18(27)25-15-6-8-16(9-7-15)31(28,29)26-20-22-10-1-11-23-20/h1-12H,(H,25,27)(H,22,23,26)
• InChI Key： GBHJWQQTWVFIKR-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2)=CN=C1C(NC1=CC=C(S(NC2=NC=CC=N2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 439.07505328g/mol
• Monoisotopic Mass: 439.07505328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 136Ų

Additional information on 5-(4-fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide

5-(4-Fluorophenyl)-N-{4-(Pyrimidin-2-yl)sulfamoylphenyl}-1,3-Oxazole-2-carboxamide (CAS No. 955660-37-4): A Comprehensive Overview

5-(4-Fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide, with the CAS number 955660-37-4, is a promising compound in the field of medicinal chemistry and drug discovery. This compound belongs to the class of oxazoles and is characterized by its unique structural features, including a fluorophenyl group, a pyrimidine moiety, and a sulfamoyl functional group. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The fluorophenyl group in the compound enhances its lipophilicity and metabolic stability, making it more suitable for in vivo studies. The presence of the pyrimidine moiety is significant as it is a common scaffold in many bioactive molecules, including antiviral and anticancer agents. The sulfamoyl group, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, which can enhance the compound's binding affinity and selectivity.

Recent research has focused on the potential of 5-(4-fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors are of great interest in cancer therapy due to their ability to block the uncontrolled growth and proliferation of cancer cells.

In addition to its potential as a kinase inhibitor, 5-(4-fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive inflammation, which can be mitigated by targeting specific inflammatory mediators. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

The pharmacokinetic properties of 5-(4-fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide have also been extensively studied. Its oral bioavailability and plasma stability are favorable, making it a suitable candidate for further development as an oral therapeutic agent. Additionally, the compound has shown low toxicity in preclinical models, which is a crucial factor for its potential use in clinical settings.

One of the key challenges in drug development is ensuring that new compounds have minimal side effects while maintaining their therapeutic efficacy. To address this, researchers have conducted structure-activity relationship (SAR) studies to optimize the chemical structure of 5-(4-fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide. These studies have led to the identification of several analogs with improved potency and reduced toxicity profiles.

The clinical potential of 5-(4-fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide is further supported by its performance in animal models of disease. In these models, the compound has shown significant efficacy in reducing tumor growth and alleviating symptoms associated with inflammatory conditions. These findings provide a strong rationale for advancing this compound into clinical trials.

In conclusion, 5-(4-fluorophenyl)-N-{4-(pyrimidin-2-yl)sulfamoylphenyl}-1,3-oxazole-2-carboxamide (CAS No. 955660-37-4) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the fields of oncology and inflammation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for improving patient outcomes in various disease states.